Cas no 56622-55-0 (N-ethyl-6-methyl-3-Pyridinemethanamine)

• Product Name: N-ethyl-6-methyl-3-Pyridinemethanamine
• CAS No: 56622-55-0
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• MDL: MFCD11212441
• CID: 1114091
• PubChem ID: 12214340
• Update Time: 2025-06-11

N-ethyl-6-methyl-3-Pyridinemethanamine Chemical and Physical Properties

Names and Identifiers

• N-ethyl-6-methyl-3-Pyridinemethanamine
• A1-17134
• Ethyl-(6-methylpyridin-3-ylmethyl)-amine
• SCHEMBL17888393
• N-[(6-methylpyridin-3-yl)methyl]ethanamine
• 56622-55-0
• DTXSID501283814
• 3-Pyridinemethanamine, N-ethyl-6-methyl-
• Ethyl-(6-methyl-pyridin-3-ylmethyl)-amine
• AKOS009344680
• ethyl[(6-methylpyridin-3-yl)methyl]amine

• MDL： MFCD11212441
• Inchi： 1S/C9H14N2/c1-3-10-6-9-5-4-8(2)11-7-9/h4-5,7,10H,3,6H2,1-2H3
• InChI Key： DCKUIQHGAGVODN-UHFFFAOYSA-N
• SMILES： N(CC)CC1C=NC(C)=CC=1

Computed Properties

• Exact Mass: 150.115698455g/mol
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on N-ethyl-6-methyl-3-Pyridinemethanamine

N-ethyl-6-methyl-3-Pyridinemethanamine (CAS No. 56622-55-0): An Overview of a Versatile Compound in Chemical and Pharmaceutical Research

N-ethyl-6-methyl-3-Pyridinemethanamine (CAS No. 56622-55-0) is a synthetic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound, also known as EMPA, is a derivative of pyridine, a six-membered heterocyclic aromatic ring containing one nitrogen atom. The presence of the ethyl and methyl groups, along with the methanamine functionality, imparts specific chemical and biological properties that make it an intriguing subject for scientific investigation.

The chemical structure of N-ethyl-6-methyl-3-Pyridinemethanamine is characterized by a pyridine ring with an ethyl group at the 2-position, a methyl group at the 6-position, and a methanamine group at the 3-position. This arrangement of functional groups provides the molecule with a combination of basicity, lipophilicity, and reactivity that can be exploited in various chemical reactions and biological assays.

Recent studies have highlighted the potential of N-ethyl-6-methyl-3-Pyridinemethanamine in drug discovery and development. One notable area of research involves its use as a building block for the synthesis of more complex molecules with therapeutic potential. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of EMPA exhibited potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, N-ethyl-6-methyl-3-Pyridinemethanamine has been explored for its potential as a lead compound in the development of new antiviral agents. Research conducted by a team at the University of California, Los Angeles (UCLA) in 2022 showed that certain derivatives of EMPA were effective against several RNA viruses, including influenza and Zika virus. The study suggested that the methanamine group plays a crucial role in enhancing the antiviral activity by interacting with viral enzymes and disrupting their function.

The synthetic versatility of N-ethyl-6-methyl-3-Pyridinemethanamine has also been leveraged in the development of novel materials and catalysts. A recent paper published in Advanced Materials reported that EMPA derivatives could be used as ligands in metal complexes, leading to highly efficient catalysts for various organic transformations. These catalysts have shown promise in promoting C-H activation reactions, which are essential for the synthesis of fine chemicals and pharmaceuticals.

From a safety perspective, N-ethyl-6-methyl-3-Pyridinemethanamine is generally considered to be stable under standard laboratory conditions. However, it is important to handle this compound with care due to its basic nature and potential reactivity with certain acids and electrophiles. Proper personal protective equipment (PPE) should be worn when handling EMPA to ensure safety.

In conclusion, N-ethyl-6-methyl-3-Pyridinemethanamine (CAS No. 56622-55-0) is a versatile compound with a wide range of applications in chemical and pharmaceutical research. Its unique structural features make it an attractive candidate for drug discovery, materials science, and catalysis. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.